1-tert-butyl-3-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-tert-Butyl-3-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid (TBDFPCA) is an organic compound that is used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial products. TBDFPCA is a highly versatile compound due to its wide range of applications and its ability to be synthesized in various ways. TBDFPCA has been studied extensively and has been found to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Multigram synthesis of fluorinated pyrazole-4-carboxylic acids has been reported, demonstrating methods for acylation of tert-butyl with fluorinated acetic acid anhydrides (Iminov et al., 2015).
- Regioselective Synthesis : Studies on the regioselectivity of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles synthesis provide insights into reaction media's impact on the formation of these compounds (Martins et al., 2012).
- Functionalization Reactions : The functionalization of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid, a related compound, with 2,3-Diaminopyridine has been explored, providing insights into reaction mechanisms (Yıldırım et al., 2005).
Chemical Properties and Applications
- Photophysics of Platinum Complexes : The synthesis of luminescent mu-pyrazolate-bridged cyclometalated platinum binuclear complexes, involving 2-(2,4-difluorophenyl)pyridyl and pyrazolate ligands, demonstrates the potential of such compounds in photophysical studies (Ma et al., 2005).
- Pyrazole Protecting Group : The use of tert-butyl as a pyrazole protecting group in the synthesis of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine showcases its role in facilitating selective chemical reactions (Pollock & Cole, 2014).
Advanced Chemical Studies
- Novel Intermediate Synthesis : Synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate highlights the use of tert-butyl pyrazoles as intermediates in complex chemical syntheses (Zhang et al., 2022).
properties
IUPAC Name |
1-tert-butyl-3-(2,4-difluorophenyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N2O2/c1-14(2,3)18-7-10(13(19)20)12(17-18)9-5-4-8(15)6-11(9)16/h4-7H,1-3H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNKVPOLGOGWKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C=C(C(=N1)C2=C(C=C(C=C2)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-butyl-3-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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